Cas no 57105-94-9 (6-methyl-Furo[3,2-c]pyridin-4(5H)-one)

• Product Name: 6-methyl-Furo[3,2-c]pyridin-4(5H)-one
• CAS No: 57105-94-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1114188
• PubChem ID: 12237176
• Update Time: 2025-04-20

6-methyl-Furo[3,2-c]pyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-Furo[3,2-c]pyridin-4(5H)-one
• 6-methylfuro[3,2-c]pyridin-4(5H)-one
• DA-20386
• DUXRYQQDOXGWAU-UHFFFAOYSA-N
• 57105-94-9
• 6-methylfuro[3,2-c]pyridin-4-(5H)-one
• SCHEMBL10555548
• 6-methyl-5H-furo[3,2-c]pyridin-4-one

• Inchi： 1S/C8H7NO2/c1-5-4-7-6(2-3-11-7)8(10)9-5/h2-4H,1H3,(H,9,10)
• InChI Key： DUXRYQQDOXGWAU-UHFFFAOYSA-N
• SMILES： O1C=CC2C(NC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų